Cas no 127733-47-5 ((R)-1-3,5-Bis(trifluoromethyl)phenylethylamine)

(R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethylamine is a chiral amine derivative featuring a trifluoromethyl-substituted aromatic ring, which imparts significant electron-withdrawing properties and enhanced lipophilicity. This compound is particularly valuable in asymmetric synthesis and pharmaceutical applications due to its rigid, sterically hindered structure, which can influence stereoselectivity in catalytic reactions. The presence of trifluoromethyl groups also improves metabolic stability and bioavailability, making it a useful intermediate in drug discovery. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. The compound is typically employed in the development of bioactive molecules, including receptor ligands and enzyme inhibitors, where precise chiral control is critical.

(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine structure

127733-47-5 structure

Product Name:(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine

CAS No:127733-47-5

MF:C₁₀H₉F₆N

MW:257.175583600998

MDL:MFCD03426128

CID:63892

PubChem ID:1512511

Update Time:2025-06-07

(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine Chemical and Physical Properties

Names and Identifiers

- (R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine
- (R)-1-(3,5-bis(trifluoromethyl)phenyl)ethanamine hydrochloride
- (R)-1-(3,5-Bis(trifluoromethyl)phenyl)-ethanamine hydrochloride
- (R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethylamine
- (R)-1-(3,5-Bistrifluoromethylphenyl)ethylamine
- (R)-1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
- AC1LTQA8
- CTK8D3772
- PC8013
- Benzenemethanamine,a-methyl-3,5-bis(trifluoromethyl)-,(R)-
- R-MBT-PEM
- (R)-1-[BIS-3,5-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
- (R)-1-(3,5-bis(trifluoromethyl)phenyl)ethan-1-amine
- Benzenemethanamine, a-methyl-3,5-bis(trifluoromethyl)-,(aR)-
- Benzenemethanamine, α-methyl-3,5-bis(trifluoromethyl)-, (αR)-
- C10H9F6N
- (1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethan-1-amine
- EN300-1932576
- A805744
- PS-7393
- 127733-47-5
- (alphaR)-3,5-Bis(trifluoromethyl)-alpha-methylbenzenemethaneamine
- SCHEMBL1728680
- CS-0000154
- MFCD03093012
- (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine
- (R)-1-[3,5-bis(trifluoromethyl)phenyl]ethylamine, AldrichCPR
- AKOS015840205
- (1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethanamine
- DTXSID70363694
- AKOS006150011
- (R)-1-[3,5-Bis(trifluoromethyl)phenyl)ethylamine
- Benzenemethanamine, alpha-methyl-3,5-bis(trifluoromethyl)-, (alphaR)-
- (R)-1-3,5-Bis(trifluoromethyl)phenylethylamine
- MDL： MFCD03426128
- Inchi： 1S/C10H9F6N/c1-5(17)6-2-7(9(11,12)13)4-8(3-6)10(14,15)16/h2-5H,17H2,1H3/t5-/m1/s1
- InChI Key： PFVWEAYXWZFSSK-RXMQYKEDSA-N
- SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)[C@@H](C)N)(F)F

Computed Properties

Exact Mass: 257.06397
Monoisotopic Mass: 257.06391826g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 168.9±35.0 °C at 760 mmHg
Flash Point: 66.3±16.6 °C
PSA: 26.02
Vapor Pressure: 1.6±0.3 mmHg at 25°C

(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264;P270;P301+P312;P330;P501
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：2-8 °C

(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine Pricemore >>

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